Cas no 646054-53-7 ([1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)-)

[1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)- structure
646054-53-7 structure
Product Name:[1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)-
CAS No:646054-53-7
MF:C19H15F3N2O
MW:344.330415010452
CID:421794
PubChem ID:71379515
Update Time:2025-04-19

[1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)-
    • 4-[4-(4-aminophenoxy)-3-(trifluoromethyl)phenyl]aniline
    • 646054-53-7
    • DTXSID30802074
    • 4'-(4-Aminophenoxy)-3'-(trifluoromethyl)[1,1'-biphenyl]-4-amine
    • Inchi: 1S/C19H15F3N2O/c20-19(21,22)17-11-13(12-1-4-14(23)5-2-12)3-10-18(17)25-16-8-6-15(24)7-9-16/h1-11H,23-24H2
    • InChI Key: JNEWCSMFQFKCOT-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=C(C=1)C1C=CC(=CC=1)N)OC1C=CC(=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 344.11375
  • Monoisotopic Mass: 344.11364759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • PSA: 61.27
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